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Compound of Interest

Compound Name: L-Glucose-13C-2

Cat. No.: B12394009

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,
and toxicological information for L-Glucose-3C-2. As a specific safety data sheet (SDS) for this
isotopically labeled compound is not available, this guide is based on the safety profile of the
parent compound, L-Glucose. The 13C isotope is a stable, non-radioactive isotope; therefore, its
presence does not alter the chemical or toxicological properties of the molecule.[1] Health and
safety data are assumed to be identical to the unlabeled compound.[1]

Hazard Identification and Classification

L-Glucose is overwhelmingly classified as a non-hazardous substance according to the
Globally Harmonised System (GHS) of Classification and Labelling of Chemicals and
Regulation (EC) No 1272/2008 (CLP).[2][3] It is not considered to have acute toxicity, be a skin
or eye irritant, or pose a risk for mutagenicity or carcinogenicity.[2]

The primary physical hazard associated with L-Glucose, as with many fine organic powders, is
the potential to form combustible dust concentrations in the air.

Data Presentation: GHS Classification
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Hazard Class Classification Notes

o One supplier SDS lists as
Acute Toxicity (Oral, Dermal,

) Not Classified "Acute toxicity, oral (Category
Inhalation)
4)"
) ] o -~ One supplier SDS lists as
Skin Corrosion/Irritation Not Classified o
"Causes skin irritation"”
Serious Eye Damage/Eye N One supplier SDS lists as
o Not Classified ] o
Irritation "Causes serious eye irritation”
Respiratory or Skin -
o Not Classified
Sensitisation
Germ Cell Mutagenicity Not Classified
Carcinogenicity Not Classified
Reproductive Toxicity Not Classified

Specific Target Organ Toxicity Not Classified

Aspiration Hazard Not Classified

_ May form combustible dust _
Combustible Dust ) o A physical, not health, hazard.
concentrations in air

Toxicological and Biological Profile

L-Glucose is the I-enantiomer of the naturally occurring D-Glucose. It is not recognized by
hexokinase, the first enzyme in the glycolysis pathway, and is therefore not metabolized as an
energy source by most living organisms. This makes it largely biologically inert. Symptoms and
health effects from exposure are not known to date.

Data Presentation: Toxicological Summary
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Toxicological Endpoint

Summary of Findings

Acute Effects

Shall not be classified as acutely toxic.

Irritation Shall not be classified as a skin or eye irritant.
Corrosivity Shall not be classified as corrosive.

o Shall not be classified as a respiratory or skin
Sensitisation

sensitiser.

Repeated Dose Toxicity

Shall not be classified as a specific target organ

toxicant (repeated exposure).

Mutagenicity

Shall not be classified as germ cell mutagenic.

Carcinogenicity

Shall not be classified as carcinogenic.

Toxicity for Reproduction

Shall not be classified as a reproductive

toxicant.

Endocrine Disruption

Does not contain an endocrine disruptor at a

concentration of = 0.1%.

Physical and Chemical Properties

L-Glucose-13C-2 is a stable isotope-labeled version of L-Glucose, used primarily as a tracer or

internal standard in research. Its physical properties are identical to the unlabeled compound.

Data Presentation: Physicochemical Data
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Property Value Source(s)
Appearance White powder / solid
Odor Odorless

921-60-8 (for unlabeled L-
CAS Number

Glucose)
Molecular Formula Cs13CH1206
Molecular Weight ~181.15 g/mol
Melting Point 153 - 156 °C
Solubility Soluble in water
Stability Stable under recommended

storage conditions

Experimental Protocols: Safe Handling, Storage,
and Disposal

The following protocols are based on standard laboratory practices and information from

supplier safety data sheets.

Methodology: General Handling Protocol

Risk Assessment: Before use, perform a risk assessment for the planned procedure.
Although the substance has a low hazard profile, consider the quantities used and the
potential for dust generation.

Engineering Controls: Use only in well-ventilated areas. If procedures could generate
significant dust, handle the compound in a fume hood or ventilated enclosure.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

o Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.
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o Respiratory Protection: Under normal use conditions where dust is not generated, no
respiratory protection is needed. If dust is generated, use a NIOSH-approved respirator.

e Handling Practices:
o Avoid contact with skin and eyes.
o Avoid breathing dust.

o Minimize dust generation and accumulation. Use weighing paper or a spatula to transfer
the powder. Do not pour the powder.

o Practice good industrial hygiene: Wash hands thoroughly after handling, and do not eat,
drink, or smoke in the work area.

e Storage:
o Keep containers tightly closed.

o Store in a dry, well-ventilated place. Some suppliers recommend refrigerated storage to
maintain product quality.

o Keep away from incompatible materials such as strong oxidizing agents.
e Spill Response:
o For small spills, sweep up the solid material, avoiding dust formation.
o Place the spilled material into a suitable, labeled container for disposal.
o Clean the spill area with a damp cloth.
» Disposal:

o Dispose of waste material in accordance with federal, state, and local environmental
control regulations.

Mandatory Visualization: Safe Handling Workflow
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Diagram 1: Safe Handling Workflow for L-Glucose-13C-2
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Exposure Occurs

Inhalation

Skin Contact Eye Contact

Ingestion

Diag}é\m 2: First-Aid Decision\(ree

N

> y
[Move to Fresh AID [Wash with Soap & Wate) [

Rinse Wlth Water Rinse Mouth,
or several minutes Drink Water

Diagram %{s‘t-Aid Decisi;p/?r/ee

\ If symptoms persist /
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Diagram 2: First-Aid Decision Tree
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Diagram 3: Conceptual Use of L-Glucose-13C-2 vs. D-Glucose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to the Safe Handling of L-Glucose-
13C-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394009#l-glucose-13c-2-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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